Cas no 619-64-7 (4-Ethylbenzoic acid)

4-Ethylbenzoic acid structure
4-Ethylbenzoic acid structure
Product Name:4-Ethylbenzoic acid
CAS No:619-64-7
MF:C9H10O2
MW:150.174502849579
MDL:MFCD00002570
CID:39030
PubChem ID:87569638
Update Time:2024-12-09

4-Ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-Ethylbenzoic acid
    • P-ETHYLBENZOIC ACID
    • RARECHEM AL BO 1281
    • Benzoic acid, 4-ethyl-
    • 4-EthylbenzoicAcid,2BaC9H10O2
    • Benzoic acid, 4-ethyl- (9CI)
    • Benzoicacid, p-ethyl- (6CI,7CI,8CI)
    • NSC 59888
    • p-Ethylbenzoicacid
    • 4-Ethyl Benzoic acid
    • 4-Ethyl-benzoic acid
    • 9TKM8P0G6R
    • ZQVKTHRQIXSMGY-UHFFFAOYSA-N
    • p-Ethylbenzoate
    • 4-Ethyl Benzoate
    • 4-EthylbenzoicAcid
    • NSC59888
    • p-Ethylbenzoic acid;
    • Benzoicacid, 4-ethyl-
    • Maybridge1_002160
    • SAMPL4, O3
    • MLS000849800
    • EBD555
    • ZQVKTH
    • CS-0030581
    • Q27162300
    • UNII-9TKM8P0G6R
    • BDBM197304
    • 4-Ethylbenzoic acid, 99%
    • HMS547K04
    • DTXSID3073212
    • NS00010673
    • SMR000455818
    • E0379
    • EN300-20513
    • PS-4186
    • Benzoic acid, p-ethyl-
    • NSC-59888
    • NCGC00246660-01
    • EINECS 210-605-3
    • SY002548
    • W-105068
    • AE-641/00011036
    • Z104478474
    • ZQVKTHRQIXSMGY-UHFFFAOYSA-
    • EGM
    • InChI=1/C9H10O2/c1-2-7-3-5-8(6-4-7)9(10)11/h3-6H,2H2,1H3,(H,10,11)
    • SB66834
    • STR02825
    • CHEBI:90074
    • CHEMBL100768
    • F0001-1646
    • AKOS000119402
    • FT-0618404
    • SCHEMBL19901
    • HMS2799N19
    • MFCD00002570
    • 619-64-7
    • CK2173
    • The ethyl benzoate
    • 4-Ethylbenzoic acid 99%
    • 4-ethylbenzoate
    • 4-EthylbenzoicAcid97%
    • DTXCID1043178
    • STL168364
    • MDL： MFCD00002570
    • Inchi： 1S/C9H10O2/c1-2-7-3-5-8(6-4-7)9(10)11/h3-6H,2H2,1H3,(H,10,11)
    • InChI Key： ZQVKTHRQIXSMGY-UHFFFAOYSA-N
    • SMILES： C(O)(=O)C1=CC=C(CC)C=C1
    • BRN： 2041840

Computed Properties

  • Exact Mass: 150.06800
  • Monoisotopic Mass: 150.06808
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Color/Form: Slightly white powder.
  • Density: 1.0937 (estimate)
  • Melting Point: 112.0 to 118.0 deg-C
  • Boiling Point: 270.3℃ at 760 mmHg
  • Flash Point: 125.1±16.2 °C
  • Refractive Index: 1.5188 (estimate)
  • Solubility: 氯仿（微溶）、甲醇（微溶）
  • PSA: 37.30000
  • LogP: 1.94720
  • Solubility: Not determined
  • pka: pK1:4.35 (25°C)

4-Ethylbenzoic acid Security Information

4-Ethylbenzoic acid Customs Data

  • HS CODE：29163900
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Ethylbenzoic acid Pricemore >>

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4-Ethylbenzoic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:619-64-7)4-Ethylbenzoic Acid, ≥ 98.0%
Order Number:LE17392;LE6326;LE2469849
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:619-64-7)4-Ethylbenzoic acid
Order Number:sfd6857
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:619-64-7)4-Ethylbenzoic Acid, ≥ 98.0%
LE17392;LE6326;LE2469849
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:619-64-7)4-Ethylbenzoic acid
sfd6857
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email